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Technical Support Center: Publishing Research on
AS1928370
This guide provides researchers, scientists, and drug development professionals at the

hypothetical Biomedical Research Institute of Networked Science (BRINS) with essential

information for addressing privacy concerns when publishing research involving network data

from AS1928370.

Frequently Asked Questions (FAQs)
Q1: What are the primary privacy risks associated with
publishing network traffic data from AS1928370?
The primary privacy risks stem from the potential exposure of Personally Identifiable

Information (PII) and sensitive research data. Network traffic from AS1928370, a biomedical

research facility, can inadvertently contain confidential patient information, proprietary data from

ongoing clinical trials, or intellectual property related to drug development. Even seemingly

innocuous metadata can be used to infer sensitive activities, posing a re-identification risk.

Q2: How can I ensure that the IP addresses in my
dataset are properly anonymized before publication?
Proper anonymization of IP addresses is a critical first step. Simple truncation or masking may

not be sufficient to prevent re-identification. We recommend a cryptographically-hashed
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anonymization technique using a secret "salt" (a random key). This method, known as Crypto-

PAn (Cryptography-based Prefix-preserving Anonymization), ensures that the same IP address

is consistently replaced with the same anonymized value within your dataset, preserving the

integrity of network flow analysis while preventing reverse identification.

Experimental Protocol: IP Address Anonymization using a Hashed Method

Obtain a Secret Salt: Generate a unique, random key (salt) for your project. This salt should

be kept confidential and not be published alongside the dataset.

Utilize a Hashing Algorithm: Employ a strong hashing algorithm, such as SHA-256, to

process each IP address in your dataset.

Combine IP and Salt: For each IP address, concatenate it with the secret salt.

Generate the Hash: Compute the hash of the combined string.

Truncate the Hash: To create a new, anonymized IP address, truncate the resulting hash to

the desired length (e.g., 32 bits for an IPv4 address).

Below is a comparison of common IP anonymization techniques:
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Anonymization
Technique

Description
Re-identification
Risk

Data Utility

Truncation
Removing the last

octet of an IP address.
High Low

Black-Marker

Replacing the entire

IP address with a

static value (e.g.,

0.0.0.0).

Low Very Low

Sequential Numbering

Replacing each

unique IP with a

sequential number.

Medium Medium

Crypto-Hashing

(Recommended)

Using a cryptographic

hash with a secret

salt.

Very Low High

Q3: What is data aggregation, and how can it help in
protecting privacy?
Data aggregation involves summarizing data over a period or across a group of individuals to

obscure individual data points. For instance, instead of publishing raw packet capture data, you

can publish statistics about network flows, such as the total number of connections to a specific

port over an hour. This approach minimizes the risk of exposing sensitive information while still

providing valuable insights for your research.

Logical Workflow for Data Aggregation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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